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Compound of Interest

Compound Name: DG-Gluc

CAS No.: 68325-31-5

Cat. No.: B1228714

Get Quote

Executive Summary: The Metabolic Vulnerability of
Senescence
Senescent cells (SnCs) exhibit a distinct metabolic profile characterized by the "Warburg

effect"—a heavy reliance on glycolysis for ATP production despite aerobic conditions. DG-Gluc
(2-Deoxy-D-Glucose) exploits this rigidity. Unlike apoptotic regulators (e.g., Navitoclax) that

target BCL-2 family proteins, DG-Gluc acts as a caloric restriction mimetic and glycolytic

inhibitor. It is phosphorylated by hexokinase but cannot be further metabolized, leading to ATP

depletion and selective apoptosis in metabolically inflexible SnCs.

This guide outlines the validation hierarchy for DG-Gluc, moving from in vitro metabolic flux

analysis to in vivo functional restoration, comparing its efficacy against first-generation

senolytics.

Mechanism of Action: Glycolytic Blockade
Senescent cells upregulate glucose transporters (GLUT1/4) and Hexokinase II (HK2) to fuel

their Senescence-Associated Secretory Phenotype (SASP). DG-Gluc enters the cell,
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competitively inhibits HK2, and accumulates as 2-DG-6-Phosphate, triggering an energetic

crisis specifically in SnCs.

Pathway Visualization: DG-Gluc Induced Senolysis
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Figure 1: DG-Gluc acts as a "Trojan Horse," entering via upregulated GLUT transporters and

blocking glycolysis at the Hexokinase step, starving the senescent cell of the ATP required to

maintain the SASP and survival.

Comparative Analysis: DG-Gluc vs. Alternatives
DG-Gluc offers a distinct safety profile compared to BCL-2 inhibitors (thrombocytopenia risk)

and Tyrosine Kinase Inhibitors (off-target toxicity).

Feature DG-Gluc (Metabolic) Navitoclax (BCL-2i)
Dasatinib +

Quercetin (D+Q)

Primary Target
Glycolysis

(Hexokinase II)

BCL-2, BCL-xL, BCL-

w
Ephrins, PI3K, PAI-1

Senolytic Specificity
High (Targeting

Hypermetabolism)

High (Targeting

Apoptosis Resistance)
Broad (Multi-target)

Key Toxicity
Hypoglycemia-like

symptoms (reversible)

Thrombocytopenia

(Dose-limiting)

GI distress,

Hematological issues

Clearance Efficiency
Moderate (Requires

prolonged exposure)

High (Rapid

clearance)
High ("Hit and Run")

SASP Modulation
Suppresses SASP

(Energy depletion)

Minimal direct effect

on SASP
Suppresses SASP

Best Use Case

Metabolic syndrome,

Diabetes-induced

senescence

Fibrosis,

Hematopoietic

senescence

Adipose tissue,

Cardiovascular aging

Validation Protocols (Step-by-Step)
Phase 1: In Vitro Proof of Concept
Objective: Confirm selective cytotoxicity in senescent vs. proliferating cells.

Model: Human IMR-90 Fibroblasts (Induced Senescence via Doxorubicin or Irradiation).
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Induction: Treat IMR-90 cells with Doxorubicin (250 nM) for 24h. Wash and culture for 7-10

days to establish senescence (confirm via SA-β-gal staining >80%).

Treatment: Administer DG-Gluc at graded concentrations (0.5 mM – 10 mM) for 48-72

hours.

Metabolic Flux Assay (Seahorse XF):

Measure Extracellular Acidification Rate (ECAR) to quantify glycolytic inhibition.

Expectation: Senescent cells show high baseline ECAR.[1] DG-Gluc treatment should

acutely drop ECAR in SnCs more significantly than in controls.

Viability Readout: Use CellTiter-Glo (ATP assay) or Crystal Violet.

Success Criteria: SI (Selectivity Index) > 2.0 (Senescent cells die at half the dose of

proliferating cells).

Phase 2: In Vivo Efficacy (Functional Recovery)
Objective: Demonstrate clearance of SnCs and restoration of tissue function.

Model: Aged C57BL/6 Mice (20-24 months) or p16-LUC Reporter Mice.

Baseline Assessment: Measure frailty index, grip strength, and rotarod performance.

Administration:

Group A: Vehicle Control.

Group B: DG-Gluc (500 mg/kg, Oral Gavage, 3x/week for 3 weeks).

Group C: Navitoclax (Positive Control).

Histological Validation:

Harvest visceral adipose tissue and liver.

Staining: SA-β-gal (blue precipitate) and p16^INK4a^ (Immunohistochemistry).
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Quantification: Count p16+ cells per field. Expect >30% reduction in Group B.

qRT-PCR Panel:

Extract RNA from tissues.

Quantify SASP factors: IL-6, IL-1α, MMP-3, CXCL1.

Success Criteria: Significant downregulation of inflammatory markers relative to Vehicle.

Experimental Workflow: In Vivo Validation
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Figure 2: Preclinical workflow for validating DG-Gluc efficacy in vivo, correlating biomarker

reduction with functional physiological improvements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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